Welcome to the BenchChem Online Store!
molecular formula C12H16FNO B8371838 3-(2-Fluorophenoxy)cyclohexanamine

3-(2-Fluorophenoxy)cyclohexanamine

Cat. No. B8371838
M. Wt: 209.26 g/mol
InChI Key: AQBOWYXTZZKNJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09351965B2

Procedure details

tert-Butyl 3-(2-fluorophenoxy)cyclohexylcarbamate was stirred in a solution of HCl in dioxane (4 M) at room temperature for overnight. The product, HCl salt of 3-(2-fluorophenoxy)cyclohexanamine, was obtained after removal of solvent.
Name
tert-Butyl 3-(2-fluorophenoxy)cyclohexylcarbamate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:22]=[CH:21][CH:20]=[CH:19][C:3]=1[O:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH:7]([NH:11]C(=O)OC(C)(C)C)[CH2:6]1.[ClH:23]>O1CCOCC1>[ClH:23].[F:1][C:2]1[CH:22]=[CH:21][CH:20]=[CH:19][C:3]=1[O:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH:7]([NH2:11])[CH2:6]1

Inputs

Step One
Name
tert-Butyl 3-(2-fluorophenoxy)cyclohexylcarbamate
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=C(OC2CC(CCC2)NC(OC(C)(C)C)=O)C=CC=C1
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
Cl
Name
Type
product
Smiles
FC1=C(OC2CC(CCC2)N)C=CC=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.